Cas no 946345-96-6 (2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 946345-96-6
• MF: C₁₉H₁₆N₄O₄S
• MW: 396.419742584229
• CID: 6026179
• PubChem ID: 25669153
• Update Time: 2025-07-29

2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methoxyphenyl)acetamide
• 2-[7-(furan-2-yl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-methoxyphenyl)acetamide
• AKOS016389093
• 946345-96-6
• 2-(7-(furan-2-yl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyphenyl)acetamide
• 2-[7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-methoxyphenyl)acetamide
• F2347-1017

• Inchi： 1S/C19H16N4O4S/c1-11-20-17-18(28-11)16(14-8-5-9-27-14)22-23(19(17)25)10-15(24)21-12-6-3-4-7-13(12)26-2/h3-9H,10H2,1-2H3,(H,21,24)
• InChI Key： WEMAMBKHLFDBRT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C(=O)C2N=C(C)SC=2C(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 396.08922618g/mol
• Monoisotopic Mass: 396.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(2-methoxyphenyl)acetamide

Introduction to Compound with CAS No. 946345-96-6 and Its Applications in Modern Chemical Biology

The compound with the CAS number 946345-96-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-(2-methoxyphenyl)acetamide, reflects its complex structural framework and potential biological significance. This introduction aims to provide a comprehensive overview of the compound, its properties, and the latest research findings that highlight its importance in contemporary scientific endeavors.

The molecular structure of this compound features a fused heterocyclic system comprising a thiazole ring and a pyridazine ring, which are connected through a furan moiety. The presence of multiple functional groups, such as the amide group and the methoxy substituent, further enhances its chemical reactivity and biological potential. Such structural characteristics make it an intriguing candidate for further investigation in various biochemical pathways and therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The thiazole-pyridazine core has been identified as a key scaffold in several bioactive molecules, demonstrating efficacy in modulating different biological targets. For instance, studies have shown that derivatives of this class can interact with enzymes and receptors involved in inflammation, metabolism, and cell signaling. The compound in question is no exception and has been investigated for its potential role in these processes.

One of the most compelling aspects of this compound is its ability to exhibit dual functionality due to its hybrid structure. The amide group provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets with high specificity. Meanwhile, the furan ring introduces electronic properties that can influence the compound's reactivity and solubility. These features make it an attractive candidate for designing novel drug candidates that can interact with multiple targets simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding modes of this compound with various protein targets. These studies suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are known to be involved in numerous diseases. The methoxyphenyl group further enhances its binding affinity by providing additional hydrophobic interactions.

The synthesis of this compound represents a significant achievement in organic chemistry, given its intricate structural framework. Multi-step synthetic routes have been developed to construct the thiazole-pyridazine core while introducing the necessary functional groups at strategic positions. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production and further investigation.

In vitro studies have begun to reveal the biological profile of this compound, suggesting potential therapeutic applications in areas such as oncology and neurology. Preliminary experiments indicate that it can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential as a treatment for neurological disorders. These findings underscore the importance of continued research to fully understand its therapeutic potential.

The development of novel pharmaceuticals often relies on understanding how small molecules interact with biological systems at the molecular level. This compound provides a valuable model for studying such interactions due to its complex structure and multiple functional groups. By elucidating its mechanism of action, researchers can gain insights into how similar molecules might be designed to achieve higher efficacy and selectivity.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists can fine-tune its activity towards specific targets while minimizing side effects. Additionally, preclinical studies are needed to assess its safety and efficacy in animal models before moving to human trials.

The impact of this compound on chemical biology extends beyond its potential as a drug candidate. It serves as a valuable tool for studying enzyme inhibition, receptor binding, and other biochemical processes. By providing insights into these mechanisms, it can contribute to our understanding of various diseases and aid in the development of new therapeutic strategies.

In conclusion, the compound with CAS number 946345-96-6 represents a significant advancement in chemical biology research. Its unique structure, combined with promising biological activity, makes it a compelling candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this molecule is poised to play a crucial role in shaping future developments in pharmaceutical science.